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Compound of Interest

Compound Name: 4,7-Dichloro Isatin

Cat. No.: B1168652

This guide provides essential safety, handling, and disposal procedures for 4,7-Dichloro Isatin
(CAS No: 18711-13-2), designed for researchers and laboratory professionals. Adherence to
these protocols is critical for ensuring personnel safety and environmental compliance.

Immediate Safety and Handling Precautions

4,7-Dichloroisatin is a combustible solid that is harmful if swallowed and causes serious eye
irritation.[1] Proper handling is essential to minimize risk.

o Engineering Controls: Always handle 4,7-Dichloroisatin in a well-ventilated area, such as a
chemical fume hood, to avoid dust formation.[2][3][4] Ensure that safety showers and
eyewash stations are readily accessible.[5]

o Personal Protective Equipment (PPE): All personnel handling this chemical must wear
appropriate PPE. This includes:

o Eye and Face Protection: Safety glasses with side-shields or chemical safety goggles.[4]
[5] A face shield is also recommended.

o Hand Protection: Chemically resistant gloves, such as nitrile rubber. Inspect gloves for
integrity before each use.[4][6]

o Respiratory Protection: A NIOSH-approved N95 dust mask or a higher-level respirator
should be used to prevent inhalation of dust particles.[4]
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o Protective Clothing: A lab coat or other impervious clothing is required to prevent skin

contact.[2][4]

» Handling: Avoid all personal contact, including inhalation and ingestion.[2] Prevent the
formation of dust during handling.[3][4][5][6]

o Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed, compatible

container.[3][6] Segregate from incompatible materials, particularly strong oxidizing agents.

[5]16]

Hazard Summary and Safety Data

The following table summarizes key quantitative and qualitative safety data for 4,7-Dichloro

Isatin.

Property

Value

Source(s)

GHS Pictogram

GHSO07 (Exclamation Mark)

Signal Word

Warning

Hazard Statements

H302: Harmful if swallowed

[1]

H319: Causes serious eye

irritation

[1]

Hazard Class

Acute Toxicity 4 (Oral), Eye
Irritation 2

[1]

Storage Class

11 (Combustible Solids)

Melting Point

250-252 °C

[7]

Form

Solid

[7]

Operational Plan for Spills and Disposal

This section outlines the procedural, step-by-step guidance for managing spills and disposing

of 4,7-Dichloro Isatin waste.
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Experimental Protocol: Spill Management

In the event of a spill, immediate and proper cleanup is crucial.

Evacuate and Secure: Alert personnel in the immediate area and restrict access. Ensure the

area is well-ventilated.[2][4]
Don PPE: Wear the full personal protective equipment as described above.[2][4]
Containment:

o Dry Spill: Carefully sweep or shovel the solid material.[5][6] Use dry clean-up procedures

and avoid any actions that could generate dust.[2][3]

o Wet Spill: If the material is in solution, absorb it with an inert material (e.g., sand,

vermiculite).

Collection: Place the spilled material and any contaminated absorbent into a suitable, clearly
labeled, and sealed container for hazardous waste disposal.[2][3][6]

Decontamination: Wash the spill area thoroughly with soap and water, but prevent the runoff

from entering drains.[2]

Disposal: Treat all cleanup materials as hazardous waste and dispose of them according to

the procedures outlined below.

Step-by-Step Disposal Protocol

4,7-Dichloroisatin is classified as hazardous waste and must not be disposed of down the drain
or in regular trash.[3][4][6][8]

e \Waste Collection:

o Collect all waste containing 4,7-Dichloroisatin (including contaminated lab supplies like
gloves and wipes) in a designated, compatible, and leak-proof container.[9][10] The
original manufacturer's container is ideal if it is in good condition.[11]

o Keep the waste container securely closed except when adding waste.[9][11][12]
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e Waste Labeling:

o Affix a "Hazardous Waste" label to the container immediately.[11][12]

o The label must include:

The words "Hazardous Waste".[11]

The full chemical name: "4,7-Dichloro Isatin". Do not use abbreviations.[11][12]

The associated hazards (e.g., "Toxic," "Irritant™).[11]

The date when waste was first added to the container.[11]
o Waste Storage (Satellite Accumulation Area):

o Store the labeled waste container in a designated Satellite Accumulation Area (SAA),
which must be at or near the point of generation.[11]

o Ensure the SAAis a secured area away from incompatible materials.[11]
o Use secondary containment, such as a lab tray, to capture any potential leaks.[9][12]
o Disposal of Empty Containers:
o Empty containers that held 4,7-Dichloroisatin must be treated as hazardous waste.[3][4]

o Alternatively, containers can be triple-rinsed with a suitable solvent. The rinsate must be
collected and disposed of as hazardous waste.[12] After rinsing, the container may be
disposed of in the trash, but check local regulations first.[12]

» Final Disposal:

o Arrange for a pickup with your institution's Environmental Health & Safety (EH&S)
department or a licensed hazardous waste disposal company.[3]

o The recommended disposal method is incineration in a chemical incinerator equipped with
an afterburner and scrubber.[3] This should only be performed by a licensed professional.
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Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of 4,7-Dichloro
Isatin.

Caption: Disposal workflow for 4,7-Dichloro Isatin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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